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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderenic acid C, a member of the highly oxidized lanostane-type triterpenoids isolated

from the medicinal mushroom Ganoderma lucidum, has emerged as a compound of significant

interest in the scientific community. This technical guide provides a comprehensive overview of

the known biological activities of Ganoderenic acid C, with a focus on its C1 and C2 isoforms.

It is designed to be a resource for researchers, scientists, and professionals in drug

development, offering a compilation of quantitative data, detailed experimental methodologies,

and visual representations of the underlying molecular pathways. The primary reported

activities of Ganoderenic acid C include anti-inflammatory, anticancer, immunomodulatory,

and antiviral effects, positioning it as a promising candidate for further therapeutic investigation.

Anti-inflammatory Activity of Ganoderic Acid C1
Ganoderic acid C1 (GA-C1) has demonstrated potent anti-inflammatory properties, primarily

through the suppression of pro-inflammatory mediators.[1] A key mechanism of its action is the

inhibition of Tumor Necrosis Factor-alpha (TNF-α) production.[2]

Quantitative Data: Anti-inflammatory Effects of
Ganoderic Acid C1

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10820875?utm_src=pdf-interest
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/pdf/Ganoderic_Acid_C1_A_Technical_Guide_to_its_Immunomodulatory_Mechanisms.pdf
https://pubmed.ncbi.nlm.nih.gov/26004313/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity
Cell

Line/Model
Stimulant Parameter Value Reference

TNF-α

Inhibition

RAW 264.7

(murine

macrophages

)

LPS (1

µg/mL)
IC50 24.5 µg/mL [3]

TNF-α

Inhibition

Human

PBMCs (from

asthma

patients)

LPS (2

µg/mL)
% Inhibition

Significant

reduction at

20 µg/mL

[4]

Airway

Neutrophilia

Murine model

of

neutrophilic

asthma

Ragweed % Reduction
Significant

reduction
[5]

TNF-α in

BALF

Murine model

of

neutrophilic

asthma

Ragweed % Reduction

Significant

reduction (P

< 0.05–0.001

vs Sham)

[5][6]

IL-4 in BALF

Murine model

of

neutrophilic

asthma

Ragweed % Reduction

Significant

reduction (P

< 0.05–0.001

vs Sham)

[5][6]

IL-5 in BALF

Murine model

of

neutrophilic

asthma

Ragweed % Reduction

Significant

reduction (P

< 0.05–0.001

vs Sham)

[5][6]

MUC5AC

Gene

Expression

NCI-H292

(human lung

epithelial

cells)

PMA Fold Change
Decreased

expression
[5][6]

Reactive

Oxygen

NCI-H292

(human lung

PMA % Reduction Reduced

production (P

< 0.001 vs

[6]
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Species

(ROS)

epithelial

cells)

stimulated/un

treated)

BALF: Bronchoalveolar Lavage Fluid; IC50: Half-maximal inhibitory concentration; IL:

Interleukin; LPS: Lipopolysaccharide; PBMC: Peripheral Blood Mononuclear Cell; PMA:

Phorbol 12-myristate 13-acetate; TNF-α: Tumor Necrosis Factor-alpha.

Signaling Pathways in Anti-inflammatory Action of
Ganoderic Acid C1
GA-C1 exerts its anti-inflammatory effects by modulating key intracellular signaling cascades,

primarily the NF-κB, MAPK, and AP-1 pathways.[1][4] In response to inflammatory stimuli like

LPS, GA-C1 has been shown to inhibit the phosphorylation of IκBα, which prevents the nuclear

translocation of the p65 subunit of NF-κB.[1] This leads to a downstream reduction in the

transcription of pro-inflammatory genes.[1] Additionally, GA-C1 partially suppresses the MAPK

pathway by reducing the phosphorylation of ERK1/2 and JNK, and modulates the AP-1

pathway by decreasing c-Jun expression.[4]
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Ganoderic Acid C2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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